Cas no 1393805-69-0 (4-Ethyl-1-ethynylcyclohexan-1-ol)

• Product Name: 4-Ethyl-1-ethynylcyclohexan-1-ol
• CAS No: 1393805-69-0
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 5717152
• PubChem ID: 21093365
• Update Time: 2025-05-20

4-Ethyl-1-ethynylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-ethynylcyclohexan-1-ol
• AKOS014244681
• EN300-1273440
• 1393805-69-0
• SCHEMBL927482
• 4-Ethyl-1-ethynylcyclohexan-1-ol

• Inchi： 1S/C10H16O/c1-3-9-5-7-10(11,4-2)8-6-9/h2,9,11H,3,5-8H2,1H3
• InChI Key： DQOKLANLGFDDEB-UHFFFAOYSA-N
• SMILES： OC1(C#C)CCC(CC)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Ethyl-1-ethynylcyclohexan-1-ol

Chemical Profile of 4-Ethyl-1-ethynylcyclohexan-1-ol (CAS No. 1393805-69-0)

4-Ethyl-1-ethynylcyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1393805-69-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, characterized by its cyclohexane backbone substituted with an ethyl group at the fourth position and a terminal alkyne group at the first position, has garnered attention due to its unique structural and functional properties. The presence of both ethyl and alkyne functional groups imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The structure of 4-Ethyl-1-ethynylcyclohexan-1-ol exhibits a balance of bulkiness from the ethyl group and reactivity from the alkyne moiety. This dual functionality allows for diverse chemical transformations, including Sonogashira coupling reactions, which are pivotal in constructing carbon-carbon bonds in organic synthesis. The cyclohexane ring itself provides a stable scaffold, while the alkyne group serves as a versatile handle for further functionalization. Such structural features make this compound particularly interesting for researchers exploring novel synthetic pathways and drug development strategies.

In recent years, there has been growing interest in cyclohexane derivatives as building blocks for pharmaceuticals due to their favorable pharmacokinetic properties. The specific modification of 4-Ethyl-1-ethynylcyclohexan-1-ol with an alkyne group opens up possibilities for incorporating biologically active molecules into larger frameworks. This approach is particularly relevant in the design of bioactive scaffolds, where the cyclohexane ring can mimic natural product structures while the alkyne provides a site for further chemical manipulation.

One of the most compelling aspects of 4-Ethyl-1-ethynylcyclohexan-1-ol is its potential application in pharmaceutical synthesis. The terminal alkyne can be selectively modified through transition-metal-catalyzed reactions, such as cross-coupling with halogenated compounds or boronic acids, to introduce a wide array of functional groups. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired biological activity. Additionally, the ethyl group at the fourth position can be further derivatized to enhance binding affinity or metabolic stability, making this compound a versatile tool for drug discovery.

Recent advancements in organic synthesis have highlighted the importance of alkyne-containing intermediates in constructing complex molecules. The ability to efficiently incorporate alkynes into target structures has been facilitated by the development of novel catalysts and reaction conditions. For instance, palladium-catalyzed Sonogashira couplings have enabled the formation of carbon-carbon bonds under mild conditions, which is particularly advantageous in large-scale pharmaceutical production. The use of 4-Ethyl-1-ethynylcyclohexan-1-ol as a precursor in these reactions underscores its significance as a synthetic intermediate.

The pharmacological potential of derivatives derived from 4-Ethyl-1-ethynylcyclohexan-1-ol remains an active area of investigation. Researchers are exploring its utility in developing novel therapeutic agents by leveraging its structural features to modulate biological targets. For example, modifications at the alkyne position could lead to compounds with enhanced receptor binding or enzyme inhibition properties. Such studies are part of broader efforts to uncover new mechanisms of action for existing diseases and to develop next-generation treatments with improved efficacy and safety profiles.

The synthetic utility of this compound extends beyond pharmaceutical applications. In materials science, for instance, derivatives of 4-Ethyl-1-ethynylcyclohexan-1-ol could be used to create advanced polymers or functional materials with tailored properties. The ability to introduce alkynes into polymer backbones allows for post-polymerization modifications that can enhance material performance. This interdisciplinary approach underscores the versatility of 4-Ethyl-1-ethynylcyclohexan-1-ol as a molecular building block.

In conclusion, 4-Ethyl-1-ethynylcyclohexan-1-ol (CAS No. 1393805-69-0) represents a promising compound with significant potential in both academic research and industrial applications. Its unique structural features, combined with its reactivity as an alkyne-containing intermediate, make it an invaluable asset for chemists working in synthetic organic chemistry and drug development. As research continues to uncover new methodologies and applications, this compound is likely to play an increasingly important role in advancing chemical innovation across multiple disciplines.